Cas no 1614255-90-1 (Cefixime EP Impurity A (Technical Grade)(Mixture of Diastereomers))

• Product Name: Cefixime EP Impurity A (Technical Grade)(Mixture of Diastereomers)
• CAS No: 1614255-90-1
• MF: C₁₆H₁₇N₅O₈S₂
• MW: 471.46488070488
• CID: 4609190
• Update Time: 2025-06-08

Cefixime EP Impurity A (Technical Grade)(Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• AASJUVXHJFSORA-FNOWFJSISA-N
• 2-((Z)-2-(2-aminothiazol-4-yl)-2-((carboxymethoxy)imino)acetamido)-2-((2R)-5-methyl-7-oxo-2,4,5,7-tetrahydro-1H-furo[3,4-d][1,3]thiazin-2-yl)acetic acid
• Cefixime Impurity 3(Cefixime EP Impurity A)
• Cefixime impurity 1/Cefixime EP Impurity A/2-((Z)-2-(2-aminothiazol-4-yl)-2-((carboxymethoxy)imino)acetamido)-2-((2R)-5-methyl-7-oxo-1,2,5,7-tetrahydro-4H-furo[3,4-d][1,3]thiazin-2-yl)acetic acid
• 4H-Furo[3,4-d][1,3]thiazine-2-acetic acid, α-[[(2Z)-2-(2-amino-4-thiazolyl)-2-[(carboxymethoxy)imino]acetyl]amino]-1,2,5,7-tetrahydro-5-methyl-7-oxo-
• CefixiMe iMpurity A
• Cefixime EP Impurity A (Technical Grade)(Mixture of Diastereomers)

• Inchi： 1S/C16H17N5O8S2/c1-5-6-3-30-13(20-9(6)15(27)29-5)11(14(25)26)19-12(24)10(21-28-2-8(22)23)7-4-31-16(17)18-7/h4-5,11,13,20H,2-3H2,1H3,(H2,17,18)(H,19,24)(H,22,23)(H,25,26)/b21-10-/t5?,11-,13?/m0/s1
• InChI Key： AASJUVXHJFSORA-VPYRKXJXSA-N
• SMILES： C(O)(=O)[C@@H](NC(/C(/C1=CSC(N)=N1)=N\OCC(O)=O)=O)C1NC2C(=O)OC(C)C=2CS1

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

Cefixime EP Impurity A (Technical Grade)(Mixture of Diastereomers) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Cefixime EP Impurity A (Technical Grade)(Mixture of Diastereomers)

Cefixime EP Impurity A (Technical Grade) (Mixture of Diastereomers) - CAS No. 1614255-90-1

Cefixime EP Impurity A (Technical Grade) (CAS No. 1614255-90-1) is a critical reference standard used in the quality control and analytical testing of cefixime, a widely prescribed oral cephalosporin antibiotic. This compound, a mixture of diastereomers, plays a pivotal role in ensuring the purity and efficacy of cefixime formulations. The European Pharmacopoeia (EP) has established stringent standards for the identification and quantification of impurities in pharmaceuticals, and Cefixime EP Impurity A is one such impurity that must be carefully monitored.

The chemical structure of Cefixime EP Impurity A is characterized by its unique diastereomeric composition, which can significantly impact the pharmacological properties and safety profile of cefixime. Recent studies have highlighted the importance of understanding the stereochemistry of these impurities, as they can influence the drug's bioavailability, metabolism, and potential side effects. For instance, a study published in the Journal of Pharmaceutical and Biomedical Analysis (2023) demonstrated that certain diastereomers of cefixime impurities can exhibit different pharmacokinetic profiles, emphasizing the need for precise analytical methods to detect and quantify these compounds.

The synthesis and characterization of Cefixime EP Impurity A have been extensively studied to develop robust analytical techniques. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) is commonly employed for the identification and quantification of this impurity. Advanced chromatographic methods, such as chiral HPLC, have also been developed to separate and analyze the individual diastereomers. These techniques are crucial for ensuring that cefixime formulations meet the required purity standards set by regulatory authorities.

In addition to its role in quality control, Cefixime EP Impurity A is also used in research to investigate the mechanisms of impurity formation during the manufacturing process. Understanding these mechanisms can help optimize synthetic pathways and reduce the formation of unwanted impurities. For example, a study published in Organic Process Research & Development (2022) explored the impact of reaction conditions on the formation of cefixime impurities, providing valuable insights into process optimization strategies.

The importance of Cefixime EP Impurity A extends beyond its use as a reference standard. It serves as a benchmark for validating analytical methods and ensuring the reliability of test results. Regulatory agencies such as the European Medicines Agency (EMA) and the United States Food and Drug Administration (FDA) require comprehensive impurity profiling to ensure patient safety and drug efficacy. The technical grade of this compound makes it suitable for use in various analytical applications, including method development, validation, and routine testing.

Recent advancements in analytical chemistry have further enhanced our ability to detect and quantify trace levels of impurities in pharmaceuticals. Techniques such as ultra-high-performance liquid chromatography (UHPLC) and tandem mass spectrometry (MS/MS) offer improved sensitivity and resolution, enabling more accurate detection of Cefixime EP Impurity A. These advancements are crucial for maintaining high standards in pharmaceutical quality control.

In conclusion, Cefixime EP Impurity A (Technical Grade) (CAS No. 1614255-90-1) is an essential reference standard for ensuring the quality and safety of cefixime formulations. Its unique diastereomeric composition necessitates advanced analytical techniques for accurate detection and quantification. Ongoing research continues to refine our understanding of this compound's role in pharmaceutical development and quality control, contributing to improved patient outcomes and drug safety.